N-(3-carbamoyl-5-phenylthiophen-2-yl)-5-nitrofuran-2-carboxamide

• IUPAC Name: N-(3-carbamoyl-5-phenylthiophen-2-yl)-5-nitrofuran-2-carboxamide
• InChI: InChI=1S/C16H11N3O5S/c17-14(20)10-8-12(9-4-2-1-3-5-9)25-16(10)18-15(21)11-6-7-13(24-11)19(22)23/h1-8H,(H2,17,20)(H,18,21)
• InChI Key: ORZAUWZSFUZPCM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=C(S2)NC(=O)C3=CC=C(O3)[N+](=O)[O-])C(=O)N
• Molecular Formula: C16H11N3O5S
• Molecular Weight: 357.3 g/mol
• CAS No.: 952815-20-2

Description

N-(3-carbamoyl-5-phenylthiophen-2-yl)-5-nitrofuran-2-carboxamide is a useful research compound. Its molecular formula is C16H11N3O5S and its molecular weight is 357.34. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research on the synthesis and evaluation of nitrothiophene derivatives, including compounds similar to N-(3-carbamoyl-5-phenylthiophen-2-yl)-5-nitrofuran-2-carboxamide, has yielded significant insights into their radiosensitizing capabilities and selective cytotoxicity towards hypoxic cells. Threadgill et al. (1991) investigated a series of nitrothiophene derivatives, exploring their potential as radiosensitizers and bioreductively activated cytotoxins, finding that compounds with certain tertiary amine bases or oxiranes exhibit potent radiosensitizing properties Threadgill, Webb, O'Neill, et al., 1991. This research underscores the chemical versatility and potential therapeutic applications of nitrothiophene derivatives.

Biological Activities

The antimicrobial and antitubercular activities of thiophene and furan derivatives have been a focal point of research. Samadhiya, Sharma, and Srivastava (2013) synthesized N-[3-(2-amino-5-nitrothiazolyl)-propyl]-2-(substituted phenyl)-4-oxo-5-(substituted benzylidene)-1,3-thiazolidine-carboxamide derivatives from 2-amino-5-nitrothiazole, demonstrating significant antibacterial, antifungal, and antitubercular activities Samadhiya, Sharma, Srivastava, 2013. These findings highlight the potential of nitrothiophene and furan derivatives in developing new antimicrobial agents.

Antitumor and Antiprotozoal Potential

Further expanding the scope of biological activities, Bharti, Husain, Gonzalez Garza, et al. (2002) discovered that thiosemicarbazone derivatives of 5-nitrothiophene-2-carboxaldehyde exhibited significant antiamoebic and antitrichomonal activities, outperforming reference drugs in some cases Bharti, Husain, Gonzalez Garza, et al., 2002. This research suggests that nitrothiophene derivatives could be valuable in the development of treatments for protozoal infections.